Cas no 1152651-56-3 (1,4-dimethyl-3-(2-methylcyclopropyl)-1H-pyrazol-5-amine)

• Product Name: 1,4-dimethyl-3-(2-methylcyclopropyl)-1H-pyrazol-5-amine
• CAS No: 1152651-56-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6120161
• PubChem ID: 43158731
• Update Time: 2025-05-20

1,4-dimethyl-3-(2-methylcyclopropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-(2-methylcyclopropyl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1,4-dimethyl-3-(2-methylcyclopropyl)-
• EN300-1147773
• 1152651-56-3

• Inchi： 1S/C9H15N3/c1-5-4-7(5)8-6(2)9(10)12(3)11-8/h5,7H,4,10H2,1-3H3
• InChI Key： WGVXGFMHGWNGTK-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C)C(C2CC2C)=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 309.4±30.0 °C(Predicted)
• pka: 5.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,4-dimethyl-3-(2-methylcyclopropyl)-1H-pyrazol-5-amine

Chemical Profile: 1,4-Dimethyl-3-(2-Methylcyclopropyl)-1H-Pyrazol-5-Amine (CAS No. 1152651-56-3)

The compound 1,4-dimethyl-3-(2-methylcyclopropyl)-1H-pyrazol-5-amine, identified by the CAS registry number 1152651-56-3, is a heterocyclic amine derivative with a pyrazole ring at its core. This compound has garnered significant attention in the fields of organic synthesis and drug discovery due to its unique structural features and potential biological activities. The molecule consists of a pyrazole ring substituted with methyl groups at positions 1 and 4, a cyclopropyl group at position 3, and an amine group at position 5. These substituents contribute to its versatile reactivity and make it a valuable building block in chemical research.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as potential candidates for anti-inflammatory, anticancer, and antimicrobial agents. The presence of the cyclopropyl group in this compound adds an element of strain to the molecule, which can enhance its pharmacokinetic properties and bioavailability. This feature has been exploited in several drug design strategies aimed at improving the efficacy of therapeutic agents.

The synthesis of CAS 1152651-56-3 involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization with the desired substituents. Researchers have employed various methods, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The development of efficient synthetic routes for this compound has been a focus of recent investigations, driven by its increasing demand in both academic and industrial settings.

In terms of applications, pyrazole-based compounds like CAS 1152651-56-3 are being explored for their potential as inhibitors of key enzymes involved in disease pathways. For instance, studies have shown that certain derivatives can modulate the activity of histone deacetylases (HDACs), which are implicated in cancer progression. Additionally, their ability to act as antioxidants makes them promising candidates for neuroprotective therapies.

The structural flexibility of CAS 1152651-56-3 also lends itself well to modifications that can enhance its solubility and stability. These properties are crucial for drug delivery systems and have led to its use in formulating sustained-release medications. Recent advancements in nanotechnology have further expanded its utility by enabling the encapsulation of this compound within biocompatible carriers, thereby improving its therapeutic index.

In conclusion, CAS No. 1152651-56-3, or 1,4-dimethyl-3-(2-methylcyclopropyl)-pyrazolamine, represents a significant advancement in heterocyclic chemistry with broad implications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and biological applications, positions it as a key player in future research endeavors aimed at developing innovative therapeutic solutions.